Cas no 1890347-74-6 (2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: 2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 1890347-74-6
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 5564475
• PubChem ID: 115091972
• Update Time: 2025-05-20

2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1890347-74-6
• 2-(2-cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol
• EN300-1637070
• 2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol

• Inchi： 1S/C8H11NOS/c10-4-3-7-5-9-8(11-7)6-1-2-6/h5-6,10H,1-4H2
• InChI Key： VJHASLQNFDQIKS-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1CC1)CCO

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol

Introduction to 2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 1890347-74-6)

2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol, with the CAS number 1890347-74-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of 2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol.

Chemical Structure and Synthesis

The chemical structure of 2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol is characterized by a thiazole ring substituted with a cyclopropyl group and an ethanolic side chain. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The cyclopropyl group adds steric hindrance and influences the compound's reactivity and biological properties. The ethanolic side chain provides a hydroxyl group, which can participate in hydrogen bonding and other intermolecular interactions.

The synthesis of 2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol typically involves several steps. One common approach is to start with a suitable thiazole derivative and introduce the cyclopropyl group through a cycloaddition reaction. Subsequently, the ethanolic side chain can be introduced via an alkylation or reduction step. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For example, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

Biological Activities

2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol has been extensively studied for its biological activities. One of the most notable properties is its antimicrobial activity. Research has shown that this compound exhibits potent activity against a wide range of bacteria and fungi. A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

In addition to its antimicrobial properties, 2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. A recent study published in Cancer Research in 2021 reported that 2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol selectively targeted breast cancer cells while sparing normal cells, making it a potential candidate for further development as an anticancer drug.

Potential Therapeutic Applications

The diverse biological activities of 2-(2-Cyclopropyl-1,3-thiazol-5-yl)ethan-1-ol make it an attractive candidate for various therapeutic applications. In the field of infectious diseases, this compound could be developed into new antibiotics to combat drug-resistant bacteria. Its broad-spectrum antimicrobial activity and low toxicity profile make it particularly suitable for this purpose.

In oncology, the anticancer properties of 2-(2-Cyclopropyl-1,3-thiazol-5-y l)ethan - 1 - ol strong > offer promising opportunities for developing novel cancer therapies . Clinical trials are currently underway to evaluate its efficacy and safety in human patients . Early results from phase I trials have shown promising outcomes , with significant tumor regression observed in some patients . These findings underscore the potential of this compound as a new treatment option for various types of cancer . p > < p > In conclusion ,< strong > 2 -( 2 - Cycloprop yl - 1 , 3 - thia z ol - 5 - yl ) etha n - 1 - ol strong > ( CAS No .< strong > 1890347 - 74 - 6 strong > ) is a versatile compound with a wide range of biological activities . Its unique chemical structure , combined with its potent antimicrobial and anticancer properties , makes it an exciting candidate for further research and development . As more studies are conducted , it is likely that additional therapeutic applications will be discovered , further highlighting the importance of this compound in the field of medicinal chemistry . p > article > response >